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Compound of Interest

Compound Name: 1-Chloro-5-methylhexan-2-ol

CAS No.: 107323-80-8

Cat. No.: B2387763 Get Quote

Technical Safety Guide: 1-Chloro-5-
methylhexan-2-ol
CAS: 107323-80-8 | Formula: C₇H₁₅ClO Document Type: Predictive Safety Assessment &

Handling Protocol Version: 1.0 (Research Use Only)

Executive Summary & Chemical Architecture
1-Chloro-5-methylhexan-2-ol is a specialized halohydrin intermediate often utilized in the

synthesis of leucine-derived peptidomimetics or novel epoxy-isopentyl scaffolds in drug

discovery. Unlike commodity chemicals, specific toxicological data for this isomer is sparse.

Consequently, safety protocols must be derived from Structure-Activity Relationships (SAR) of

the chlorohydrin class (e.g., 1-chloro-2-propanol).

Critical Hazard Insight: The primary danger of this molecule lies not just in its intrinsic irritancy,

but in its latent reactivity. Under basic conditions (pH > 8) or physiological conditions, it can

cyclize to form 2-(3-methylbutyl)oxirane, a reactive epoxide capable of DNA alkylation. This

guide treats the substance as a potential genotoxic impurity (PGI) until proven otherwise.

Molecular Identity Table
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Property Value Notes

IUPAC Name 1-Chloro-5-methylhexan-2-ol

CAS Number 107323-80-8

Molecular Weight 150.65 g/mol

LogP (Predicted) ~2.1 - 2.4
Moderate lipophilicity

enhances skin absorption.

Boiling Point ~190-200°C (Predicted)
Low volatility, but aerosols are

hazardous.

Functional Groups
Secondary Alcohol, Primary

Alkyl Chloride

Vicinal relationship enables

epoxide formation.

Hazard Identification (GHS & SAR Analysis)
Note: Classifications are derived from homologous chlorohydrin data (Read-Across approach).

GHS Classification (Proposed)
Acute Toxicity (Oral): Category 4 (H302) - Harmful if swallowed.[1]

Skin Corrosion/Irritation: Category 2 (H315) - Causes skin irritation.[1][2]

Serious Eye Damage/Irritation: Category 2A (H319) - Causes serious eye irritation.

Germ Cell Mutagenicity: Category 2 (H341) - Suspected of causing genetic defects (due to

epoxide metabolite).

The "Hidden" Hazard: Cyclization Mechanism
The following diagram illustrates the chemical instability that drives the toxicity profile of this

molecule.
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Figure 1: Mechanism of toxicity. The chlorohydrin moiety acts as a "masked" epoxide, which is

released under basic conditions, posing a risk of DNA alkylation.

Exposure Controls & Personal Protection
Due to the predicted LogP (~2.3), this compound is lipophilic enough to penetrate the stratum

corneum but small enough to diffuse rapidly. Standard latex gloves offer zero protection.

Engineering Controls
Containment: Handle exclusively in a certified chemical fume hood.

Pressure Control: If heating is required, use a closed system with a scrubber trap (to catch

HCl or epoxide vapors).

Decontamination: All surfaces must be wiped with a weak acid solution (e.g., 5% citric acid)

rather than basic detergents to prevent in-situ epoxide formation during cleanup.

Personal Protective Equipment (PPE) Matrix
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Body Part Standard Recommendation Rationale

Hand Protection EN 374 Type A

Silver Shield /

Laminate (Primary) or

Nitrile (>0.11mm,

Double Gloved)

Chlorinated

hydrocarbons

permeate thin nitrile

rapidly.

Respiratory NIOSH N95 + OV

Full-face respirator

with Organic Vapor

cartridges

Required if aerosols

are generated (e.g.,

during rotary

evaporation).

Eye Protection ANSI Z87.1 Chemical Goggles

Safety glasses are

insufficient due to

severe irritation

potential.

Handling & Synthesis Workflow
This workflow ensures safety during the experimental lifecycle of the compound.
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Figure 2: Operational decision matrix. Maintaining acidic/neutral conditions is critical to

preventing accidental formation of the toxic epoxide intermediate.

Emergency Response Protocols
Every second counts. The lipophilicity of the 5-methylhexan chain accelerates systemic uptake.

First Aid
Eye Contact: Rinse immediately with water for 15 minutes. Do not use basic eye drops.

Skin Contact:

Blot excess liquid (do not rub, which drives chemical deeper).
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Wash with PEG-400 (Polyethylene Glycol) if available, or copious soap and water. PEG-

400 is superior for solubilizing lipophilic chlorohydrins.

Ingestion: Do NOT induce vomiting. The risk of aspiration pneumonia is high due to the

hydrocarbon tail.

Spill Management
Evacuate: Clear the area of non-essential personnel.

PPE Up: Don Silver Shield gloves and respiratory protection.

Absorb: Use Vermiculite or Sand. Avoid basic absorbents (like sodium carbonate or

limestone) which could trigger exothermic cyclization.

Disposal: Pack in high-density polyethylene (HDPE) pails. Label as "Toxic - Halogenated

Organic."

Storage & Stability
Storage Condition: 2-8°C (Refrigerated).

Incompatibility: Strong bases (NaOH, KOH, Amines), Oxidizing agents.

Shelf Life: Re-test purity every 6 months. Look for the appearance of HCl (acidity) or epoxide

peaks in NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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